[(2,5-Dimethylphenyl)sulfonyl]diethylamine

• IUPAC Name: N,N-diethyl-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO2S/c1-5-13(6-2)16(14,15)12-9-10(3)7-8-11(12)4/h7-9H,5-6H2,1-4H3
• InChI Key: PHWAYFLEWWELMH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C)C
• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol

Description

“[(2,5-Dimethylphenyl)sulfonyl]diethylamine” is a chemical compound that contains a total of 35 bonds, including 16 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, and 1 sulfonamide.

Synthesis Analysis

The synthesis of this compound could potentially involve electrophilic aromatic substitution, a common reaction in organic chemistry. This reaction involves the attack of an electrophile on the carbon atoms of the aromatic ring, forming a cationic intermediate. The aromatic ring is then regenerated from this cationic intermediate by the loss of a proton.

Molecular Structure Analysis

The molecular structure of “[(2,5-Dimethylphenyl)sulfonyl]diethylamine” includes a six-membered aromatic ring and a sulfonamide group. It also contains multiple bonds and rotatable bonds.

Chemical Reactions Analysis

Amines, such as diethylamine, are known to react with sulfonyl groups to form sulfonamides. This reaction occurs under alkaline conditions to keep the amine nucleophilic.